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Compound of Interest

Compound Name:

N,N-Diisobutyl-2-

(octyl(phenyl)phosphoryl)acetamid

e

Cat. No.: B034415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of octyl(phenyl)-N,N-

diisobutylcarbamoylmethylphosphine oxide (CMPO) with alternative extractants for metal ion

separation, particularly focusing on actinides and lanthanides. The information presented is

supported by experimental data from various studies to facilitate informed decisions in process

development and research.

Quantitative Comparison of CMPO and Alternative
Extractants
The efficiency of an extractant is primarily evaluated based on its distribution coefficient (D) and

separation factor (SF). The distribution coefficient indicates the ratio of the concentration of the

metal ion in the organic phase to that in the aqueous phase, signifying the extraction power.

The separation factor, the ratio of the distribution coefficients of two different metal ions,

represents the selectivity of the extractant.

The following table summarizes the distribution coefficients for the extraction of Americium(III)

and Europium(III) by CMPO and a common alternative, N,N,N',N'-tetraoctyl diglycolamide

(TODGA), under similar conditions.
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Extractan
t System

Metal Ion
Aqueous
Phase

Organic
Phase

Distributi
on
Coefficie
nt (D)

Separatio
n Factor
(SF
Eu/Am)

Referenc
e

0.2 M

CMPO +

1.2 M TBP

in n-

dodecane

(TRUEX

solvent)

Am(III) 3 M HNO₃

0.2 M

CMPO +

1.2 M TBP

in n-

dodecane

~10 ~1 [1]

0.2 M

CMPO +

1.2 M TBP

in n-

dodecane

(TRUEX

solvent)

Eu(III) 3 M HNO₃

0.2 M

CMPO +

1.2 M TBP

in n-

dodecane

~10 [1]

0.05 M

TODGA in

n-

dodecane

Am(III) 4 M HNO₃

0.05 M

TODGA in

n-

dodecane

~100 ~1.5 [2]

0.05 M

TODGA in

n-

dodecane

Eu(III) 4 M HNO₃

0.05 M

TODGA in

n-

dodecane

~150 [2]

0.2 M

CMPO +

1.0 M

HDEHP in

n-

dodecane

Am(III) 1 M HNO₃

0.2 M

CMPO +

1.0 M

HDEHP in

n-

dodecane

High

(Qualitative

)

~12 (in

TRUSPEA

K process)

[3][4]

0.2 M

CMPO +

Eu(III) 1 M HNO₃ 0.2 M

CMPO +

High

(Qualitative

[3][4]
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1.0 M

HDEHP in

n-

dodecane

1.0 M

HDEHP in

n-

dodecane

)

Note: TBP (tributyl phosphate) is a phase modifier used to prevent the formation of a third

phase at high metal loading.[3] HDEHP (bis(2-ethylhexyl)phosphoric acid) is an acidic

extractant used in synergistic extraction systems.[3] The TRUEX (TRansUranic EXtraction)

process utilizes a solvent containing CMPO and TBP for the removal of transuranic elements

from waste solutions.

Experimental Protocols
The following is a general procedure for determining the distribution coefficient of a metal ion in

a liquid-liquid extraction system.

1. Preparation of Solutions:

Aqueous Phase: Prepare an aqueous solution of the metal ion of interest (e.g., Am(III),

Eu(III)) in a nitric acid solution of a specific concentration (e.g., 1-4 M HNO₃). The initial

concentration of the metal ion should be known.

Organic Phase: Prepare a solution of the extractant (e.g., CMPO, TODGA) in a suitable

organic diluent (e.g., n-dodecane) at a specific concentration. If required, add a phase

modifier like TBP.

2. Solvent Extraction:

In a centrifuge tube or a suitable vessel, mix equal volumes of the prepared aqueous and

organic phases (e.g., 5 mL of each).

Agitate the mixture vigorously for a sufficient time (e.g., 30 minutes) to ensure that

equilibrium is reached. A mechanical shaker is typically used for this purpose.

Centrifuge the mixture to ensure complete phase separation.

3. Analysis:
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Carefully separate the aqueous and organic phases.

Determine the concentration of the metal ion in the aqueous phase using a suitable

analytical technique, such as inductively coupled plasma-mass spectrometry (ICP-MS) or

radiometric methods for radioactive isotopes.

The concentration of the metal ion in the organic phase can be determined by mass balance

(initial aqueous concentration minus final aqueous concentration) or by direct analysis after

back-extraction into a suitable aqueous solution.

4. Calculation:

The distribution coefficient (D) is calculated using the following formula: D = [Metal]org /

[Metal]aq where [Metal]org is the concentration of the metal ion in the organic phase at

equilibrium, and [Metal]aq is the concentration of the metal ion in the aqueous phase at

equilibrium.[5]
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1. Solution Preparation

2. Solvent Extraction

3. Analysis

4. Calculation

Prepare Aqueous Phase
(Metal ion in HNO₃)

Mix equal volumes of
aqueous and organic phases

Prepare Organic Phase
(Extractant in diluent)
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Centrifuge for phase separation

Separate aqueous and organic phases

Analyze metal concentration
in aqueous phase (e.g., ICP-MS)

Determine metal concentration
in organic phase (by mass balance
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Calculate Distribution Coefficient (D)
D = [Metal]org / [Metal]aq
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b034415#quantitative-analysis-of-metal-loading-in-
cmpo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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